Cas no 1000573-22-7 (<br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3,5-dimethylphenyl)am ide)

<br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3,5-dimethylphenyl)am ide structure
1000573-22-7 structure
Product Name:<br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3,5-dimethylphenyl)am ide
CAS No:1000573-22-7
MF:C13H10Cl2N4O2S2
MW:389.280097484589
CID:3157588
PubChem ID:26598679
Update Time:2025-04-21

<br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3,5-dimethylphenyl)am ide Chemical and Physical Properties

Names and Identifiers

    • <br>5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3,5-dimethylphenyl)am ide
    • 5,7-Dichloro-N-(3,5-dimethylphenyl)thiazolo[4,5-d]pyrimidine-2-sulfonamide
    • 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (3,5-dimethylphenyl)amide
    • 1000573-22-7
    • MDL: MFCD09877882
    • Inchi: 1S/C13H10Cl2N4O2S2/c1-6-3-7(2)5-8(4-6)19-23(20,21)13-18-11-9(22-13)10(14)16-12(15)17-11/h3-5,19H,1-2H3
    • InChI Key: NBTJXNYBVOLSID-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(N=C(N=1)Cl)N=C(S2)S(NC1C=C(C)C=C(C)C=1)(=O)=O

Computed Properties

  • Exact Mass: 387.962
  • Monoisotopic Mass: 387.962
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 523
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 122A^2
  • XLogP3: 4.5
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